5-Aminobenzo[f][1,7]naphthyridine-8-carbaldehyde

• Molecular Formula: C13H9N3O
• Molecular Weight: 223.23 g/mol
• IUPAC Name: 5-aminobenzo[f][1,7]naphthyridine-8-carbaldehyde
• InChI: InChI=1S/C13H9N3O/c14-13-12-10(2-1-5-15-12)9-4-3-8(7-17)6-11(9)16-13/h1-7H,(H2,14,16)
• InChI Key: QTVUCBMGHUGTSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C=CC(=CC3=NC(=C2N=C1)N)C=O

Description

5-Aminobenzo[f][1,7]naphthyridine-8-carbaldehyde is a useful research compound. Its molecular formula is C13H9N3O and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (5-aminobenzo[f][1,7]naphthyridin-8-yl)methanol (from Example 85) (1.0 eq.) and activated MnO2 (20 eq.) in DCM (0.1 M) was stirred at ambient temperature over night. The reaction mixture was diluted with DCM. The MnO2 was filtered off, and the filtrate was concentrated en vacuo to obtain a crude residue. The crude material was purified by flash chromatography on a COMBIFLASH® system (ISCO) using 0-10% MeOH/DCM to give 5-aminobenzo[f][1,7]naphthyridine-8-carbaldehyde as a yellow solid: 1H NMR (acetone-d6): δ 10.19 (s, 1H), 9.14 (dd, 1H), 9.01 (dd, 1H), 8.63 (d, 1H), 8.14 (d, 1H), 7.93 (dd, 1H), 7.81 (dd, 1H), 6.96 (br s, 2H). LRMS [M+H]=224.1